![molecular formula C9H10N2O2 B071992 2-(Hydroxyimino)-N-(2-methylphenyl)acetamide CAS No. 1132-03-2](/img/structure/B71992.png)
2-(Hydroxyimino)-N-(2-methylphenyl)acetamide
Description
2-(Hydroxyimino)-N-(2-methylphenyl)acetamide, also known as 2-HIMPA, is an organic compound with a wide range of applications in the scientific research field. It is a white crystalline solid, usually found in the form of powder, and is soluble in water and alcohol. 2-HIMPA has been used in a variety of experiments, ranging from synthesis to biochemical and physiological studies.
Scientific Research Applications
Heterocyclic Synthesis
"2-(Hydroxyimino)-N-(2-methylphenyl)acetamide" serves as an important intermediate in the synthesis of novel heterocyclic systems, which are crucial in the development of pharmaceuticals and agrochemicals. The compound's chemical reactivity is leveraged to create diverse and synthetically useful heterocycles, highlighting its significance in organic synthesis and drug discovery (Gouda et al., 2015).
Advanced Oxidation Processes
In environmental science, the degradation of similar compounds through advanced oxidation processes (AOPs) has been studied to treat pollutants in aqueous media. Although not directly related to "this compound," these studies provide insights into potential environmental applications and the biodegradation pathways of related compounds (Qutob et al., 2022).
Pharmacological Research
While research directly involving "this compound" in pharmacological contexts was not found, studies on related compounds, such as acetaminophen and its analogs, provide valuable information on metabolic pathways, drug efficacy, and the mechanisms of action. These studies contribute to our understanding of how structurally similar compounds might behave in biological systems and their potential therapeutic applications (Kennedy, 2001).
Chymase Inhibition
Research on specific inhibitors structurally related to "this compound" has shown potential in suppressing the development of conditions like abdominal aortic aneurysm in experimental models. This highlights the compound's relevance in cardiovascular research and its potential role in developing new therapeutic agents (Tsunemi et al., 2004).
Environmental Remediation
Studies on the adsorption and elimination of acetaminophen, a compound related to "this compound," from water environments offer insights into environmental protection strategies. These strategies can be adapted for related compounds to mitigate their impact on water quality and ecosystem health (Vo et al., 2019).
properties
IUPAC Name |
2-hydroxyimino-N-(2-methylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-7-4-2-3-5-8(7)11-9(12)6-10-13/h2-6,13H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLFBDBCQQNVKHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C=NO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301255209 | |
Record name | 2-(Hydroxyimino)-N-(2-methylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301255209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1132-03-2 | |
Record name | 2-(Hydroxyimino)-N-(2-methylphenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1132-03-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Hydroxyimino)-N-(2-methylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301255209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(hydroxyimino)-N-(2-methylphenyl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.157 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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